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Compound of Interest

Compound Name: 1-Methylpyrrolidine-2-thione

Cat. No.: B080702

Technical Guide: Physicochemical Properties of
1-Methylpyrrolidine-2-thione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical characteristics of 1-
Methylpyrrolidine-2-thione, a compound of interest in various research and development
sectors. This document outlines its melting and boiling points, provides detailed experimental
protocols for their determination, and includes a visualization of its synthesis pathway.

Core Physical Properties

1-Methylpyrrolidine-2-thione is an organosulfur compound recognized for its utility as a
chemical reagent and intermediate.[1] Its physical state at room temperature can vary, being
described as both a white to off-white solid and a light yellow to brown clear liquid, suggesting
that its melting point is near ambient temperatures.[1][2]

Data Presentation

The following table summarizes the reported melting and boiling points for 1-
Methylpyrrolidine-2-thione. It is important to note the variability in the reported values, which
may be attributed to differences in experimental conditions and sample purity.
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Physical Property Reported Value Notes

Melting Point 35-39 °C

16 °C

Boiling Point 165-169 °C At atmospheric pressure

At a reduced pressure of 15
145 °C
mmHg

Experimental Protocols

While specific experimental procedures for determining the physical properties of 1-
Methylpyrrolidine-2-thione are not extensively detailed in the public literature, standard
methodologies for organic compounds can be applied.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined with high precision using a melting
point apparatus, such as a Mel-Temp or similar device.

Apparatus and Materials:

e Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

1-Methylpyrrolidine-2-thione sample, finely powdered

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of 1-Methylpyrrolidine-2-thione is placed on a clean,
dry surface and finely ground using a mortar and pestle.
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Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the sample into the sealed end, aiming
for a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

Preliminary Determination: A rapid heating rate is initially used to obtain an approximate
melting range.

Accurate Determination: The apparatus is allowed to cool to at least 10-15°C below the
approximate melting point. A new sample is then heated at a slow, controlled rate
(approximately 1-2°C per minute) approaching the expected melting point.

Observation and Recording: The temperature at which the first liquid droplet is observed is
recorded as the beginning of the melting range. The temperature at which the last solid
crystal melts is recorded as the end of the melting range.

Boiling Point Determination (Distillation Method)

The boiling point, particularly at reduced pressure, is a key characteristic of liquid compounds.

Apparatus and Materials:

Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)
Heating mantle

Thermometer

Vacuum source and manometer

Boiling chips

1-Methylpyrrolidine-2-thione sample

Procedure:
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o Apparatus Assembly: The distillation apparatus is assembled. The thermometer bulb should
be positioned so that its top is level with the bottom of the side-arm of the distillation head.

» Sample and Boiling Chips: The 1-Methylpyrrolidine-2-thione sample and a few boiling
chips are added to the round-bottom flask.

o Reduced Pressure Application: The apparatus is connected to a vacuum source, and the
pressure is reduced to the desired level (e.g., 15 mmHg), as monitored by a manometer.

e Heating: The sample is gently heated using a heating mantle.

e Observation and Recording: The temperature is recorded when the liquid is boiling and a
stable ring of condensate is observed on the thermometer bulb. This temperature is the
boiling point at the recorded pressure.

Synthesis Pathway Visualization

A common method for the preparation of 1-Methylpyrrolidine-2-thione involves a nucleophilic
substitution reaction.[1] The following diagram illustrates a generalized synthesis route.
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Synthesis of 1-Methylpyrrolidine-2-thione
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Caption: Synthesis pathway of 1-Methylpyrrolidine-2-thione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080702#physical-characteristics-of-1-
methylpyrrolidine-2-thione-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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